cervinomycin A1 triacetate
cervinomycin A1 triacetate
Brand Name:
Vulcanchem
CAS No.:
104015-33-0
VCID:
VC0008461
InChI:
InChI=1S/C35H29NO12/c1-15(37)45-30-20-8-7-18-11-19-14-35(4)36(9-10-44-35)34(41)26(19)31(46-16(2)38)25(18)27(20)32(47-17(3)39)28-29(40)21-12-23(42-5)24(43-6)13-22(21)48-33(28)30/h7-8,11-13H,9-10,14H2,1-6H3
SMILES:
CC(=O)OC1=C2C(=C(C3=C1C=CC4=CC5=C(C(=C43)OC(=O)C)C(=O)N6CCOC6(C5)C)OC(=O)C)C(=O)C7=CC(=C(C=C7O2)OC)OC
Molecular Formula:
C35H29NO12
Molecular Weight:
655.6 g/mol
cervinomycin A1 triacetate
CAS No.: 104015-33-0
Main Products
VCID: VC0008461
Molecular Formula: C35H29NO12
Molecular Weight: 655.6 g/mol
| CAS No. | 104015-33-0 |
|---|---|
| Product Name | cervinomycin A1 triacetate |
| Molecular Formula | C35H29NO12 |
| Molecular Weight | 655.6 g/mol |
| IUPAC Name | (3,29-diacetyloxy-23,24-dimethoxy-10-methyl-5,27-dioxo-9,20-dioxa-6-azaheptacyclo[15.12.0.02,14.04,12.06,10.019,28.021,26]nonacosa-1(17),2,4(12),13,15,18,21,23,25,28-decaen-18-yl) acetate |
| Standard InChI | InChI=1S/C35H29NO12/c1-15(37)45-30-20-8-7-18-11-19-14-35(4)36(9-10-44-35)34(41)26(19)31(46-16(2)38)25(18)27(20)32(47-17(3)39)28-29(40)21-12-23(42-5)24(43-6)13-22(21)48-33(28)30/h7-8,11-13H,9-10,14H2,1-6H3 |
| Standard InChIKey | DXKVVOOSWPPRHD-UHFFFAOYSA-N |
| SMILES | CC(=O)OC1=C2C(=C(C3=C1C=CC4=CC5=C(C(=C43)OC(=O)C)C(=O)N6CCOC6(C5)C)OC(=O)C)C(=O)C7=CC(=C(C=C7O2)OC)OC |
| Canonical SMILES | CC(=O)OC1=C2C(=C(C3=C1C=CC4=CC5=C(C(=C43)OC(=O)C)C(=O)N6CCOC6(C5)C)OC(=O)C)C(=O)C7=CC(=C(C=C7O2)OC)OC |
| Synonyms | cervinomycin A1 triacetate |
| PubChem Compound | 196606 |
| Last Modified | Nov 11 2021 |
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